5,6,7,8-Tetrahydro[1,2,4]triazolo[1,5-A]pyridine-7-carboxylic acid

• IUPAC Name: 5,6,7,8-tetrahydro-[1,2,4]triazolo[1,5-a]pyridine-7-carboxylic acid
• InChI: InChI=1S/C7H9N3O2/c11-7(12)5-1-2-10-6(3-5)8-4-9-10/h4-5H,1-3H2,(H,11,12)
• InChI Key: CLBJSNQAXRBLHZ-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=NC=N2)CC1C(=O)O
• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• CAS No.: 1368057-91-3

Description

5,6,7,8-Tetrahydro[1,2,4]triazolo[1,5-A]pyridine-7-carboxylic acid, commonly referred to as THPTA, is a chemical compound that has gained significant attention in the field of chemical synthesis and biochemical research. THPTA is a versatile ligand that has been used in a wide range of applications, including inorganic synthesis, catalysis, and bioconjugation.

Scientific Research Applications

Heterocyclic Chemistry and Drug Discovery

Functionalized Building Blocks

The core structure of 5,6,7,8-Tetrahydro[1,2,4]triazolo[1,5-a]pyridine has been utilized to prepare diversely functionalized building blocks. These non-flat, bicyclic heterocycles are valuable as privileged motifs for designing lead-like compounds in drug discovery, including compounds that stimulate glucagon-like peptide-1 (GLP-1) secretion for anti-diabetes drug leads (Mishchuk et al., 2016).

Catalysis and Synthetic Methodology

Catalytic Activity and Photoluminescence

Coordination polymers based on related structures have shown improved catalytic activity for the synthesis of 1,4,5,6-tetrahydropyrimidine derivatives, offering insights into catalysis mechanisms and the reactivity-structure relationship (Wang et al., 2016).

Synthetic Applications

The compound and its derivatives have been employed in various synthetic applications, including the preparation of novel heterocyclic compounds. Their structural motifs serve as key intermediates in the synthesis of complex molecules, demonstrating the versatility and utility of these heterocycles in organic synthesis (Abdelrazek et al., 2019).

Material Science

Photoluminescent Materials

Derivatives of 5,6,7,8-Tetrahydro[1,2,4]triazolo[1,5-a]pyridine have been explored for their photoluminescence properties. These materials are of interest for their potential applications in creating photoluminescent markers and sensors, which can be tailored for specific uses in material science and engineering (Hudson et al., 2006).

Mechanism of Action

Target of Action

It is known that small organic frameworks like this compound can act as therapeutic agents or precursors, and they can provide potent ligands for numerous receptors .

Biochemical Pathways

Compounds with similar structures have been known to impact various biochemical mechanisms .

Result of Action

Some compounds with similar structures have shown potential antimicrobial activity against certain bacterial and fungal strains .

Biochemical Analysis

Biochemical Properties

It is known that this compound can interact with various enzymes and proteins

Molecular Mechanism

It is believed that this compound may exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .